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Compound of Interest

Compound Name: Acid Yellow 199

Cat. No.: B15553251 Get Quote

Acid Yellow 199: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

Acid Yellow 199 (C.I. 14205), an azo dye utilized in various industrial applications. This

document summarizes its core characteristics, outlines experimental protocols for property

determination, and presents a visual representation of its synthesis workflow.

Core Physical and Chemical Properties
Acid Yellow 199 is a synthetic organic compound classified as a single azo dye.[1][2] It

typically presents as a bright orange or yellow powder.[2][3] The following tables summarize the

key quantitative and qualitative properties of this compound.

Table 1: General and Physical Properties of Acid Yellow
199
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Property Value Reference(s)

Common Name Acid Yellow 199

C.I. Name
C.I. Acid Yellow 199, C.I.

14205
[1][4]

CAS Number 70865-20-2

Molecular Formula C₁₉H₁₅N₄NaO₆S [1][2][4]

Molecular Weight 450.40 g/mol [1][2][4][5]

Physical State Powder [3]

Color Bright orange / Yellow [1][2][3][4]

Water Solubility 900 mg/L at 20°C [6]

Melting Point Not available

Table 2: Chemical and Spectroscopic Properties of Acid
Yellow 199

Property Value Reference(s)

IUPAC Name

Sodium 4-((4-((4-hydroxy-2-

methylphenyl)azo)phenyl)amin

o)-3-nitrobenzenesulfonate

Molecular Structure Single azo class [1][2]

UV-Vis λmax Not available

Experimental Protocols
Detailed experimental methodologies are crucial for the accurate determination of the physical

and chemical properties of compounds like Acid Yellow 199. The following sections outline

standard laboratory procedures for key analyses.

Determination of Water Solubility
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The solubility of a dye in water can be determined using the saturation shake-flask method.

Methodology:

Preparation of Saturated Solution: An excess amount of Acid Yellow 199 powder is added to

a known volume of deionized water in a sealed flask.

Equilibration: The flask is agitated in a constant temperature water bath (e.g., 20°C) for a

prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

Phase Separation: The suspension is allowed to settle, and the undissolved solid is

separated from the saturated solution by centrifugation and/or filtration through a fine-pore

filter (e.g., 0.45 µm).

Quantification: The concentration of the dissolved dye in the clear supernatant/filtrate is

determined using a suitable analytical technique. Given its chromophoric nature, UV-Visible

spectrophotometry is a common method. A calibration curve is first established by measuring

the absorbance of a series of standard solutions of known concentrations at the wavelength

of maximum absorbance (λmax). The concentration of the saturated solution is then

calculated based on its absorbance reading.

Calculation: The solubility is expressed in grams per liter (g/L) or milligrams per liter (mg/L).

Determination of Melting Point
The melting point of a solid organic compound is a key indicator of its purity.

Methodology:

Sample Preparation: A small amount of finely powdered, dry Acid Yellow 199 is packed into

a capillary tube, which is sealed at one end.

Apparatus: A melting point apparatus is used, which consists of a heated block with a sample

holder, a thermometer or temperature probe, and a viewing lens.

Heating: The capillary tube containing the sample is placed in the heating block. The

temperature is raised at a slow, controlled rate (e.g., 1-2°C per minute) as it approaches the

expected melting point.
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Observation: The temperature at which the first drop of liquid appears is recorded as the

onset of melting. The temperature at which the last solid crystal melts is recorded as the

completion of melting. The melting point is reported as a range between these two

temperatures. A sharp melting range (typically 1-2°C) is indicative of a pure compound.

UV-Visible Spectroscopy
UV-Visible spectroscopy is used to determine the wavelength of maximum absorbance (λmax)

of a chromophoric compound.

Methodology:

Solvent Selection: A suitable solvent in which the dye is soluble and which is transparent in

the UV-Visible region of interest is chosen (e.g., deionized water or methanol).

Solution Preparation: A dilute solution of Acid Yellow 199 of a known concentration is

prepared in the chosen solvent.

Spectrophotometer Setup: A UV-Visible spectrophotometer is calibrated using a cuvette

containing only the solvent (the "blank"). This corrects for any absorbance from the solvent

and the cuvette itself.

Spectral Scan: The blank cuvette is replaced with a cuvette containing the dye solution. The

absorbance of the solution is measured over a range of wavelengths (e.g., 200-800 nm).

Determination of λmax: The resulting spectrum (a plot of absorbance versus wavelength) will

show one or more absorbance peaks. The wavelength at which the highest absorbance is

recorded is the λmax.

Synthesis Workflow
Acid Yellow 199 is synthesized through a two-step process involving diazotization followed by

an azo coupling reaction.[1][2] The general manufacturing method is outlined below.

Manufacturing Process:

The synthesis begins with the diazotization of 4-(4-Aminophenylamino)-3-nitrobenzenesulfonic

acid. This intermediate is then coupled with m-Cresol to form the final Acid Yellow 199 dye.[1]
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[2]

Step 1: Diazotization

Step 2: Azo Coupling

4-(4-Aminophenylamino)-3-
nitrobenzenesulfonic acid

Diazonium Salt Intermediate

Sodium Nitrite (NaNO₂)

Hydrochloric Acid (HCl)

Acid Yellow 199m-Cresol

Click to download full resolution via product page

Caption: Synthesis workflow for Acid Yellow 199.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

2. cncolorchem.com [cncolorchem.com]

3. Video: UV-Vis Spectroscopy of Dyes - Procedure [jove.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.cncolorchem.com/upLoad/file/20170313/14893969278000181.pdf
https://www.benchchem.com/product/b15553251?utm_src=pdf-body-img
https://www.benchchem.com/product/b15553251?utm_src=pdf-body
https://www.benchchem.com/product/b15553251?utm_src=pdf-custom-synthesis
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.cncolorchem.com/upLoad/file/20170313/14893969278000181.pdf
https://www.jove.com/science-education/v/11226/ultraviolet-visible-uv-vis-spectroscopy-of-dyes-procedure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. chem.ucalgary.ca [chem.ucalgary.ca]

5. Acid Yellow 199 CAS#: 70865-20-2 [m.chemicalbook.com]

6. byjus.com [byjus.com]

To cite this document: BenchChem. [Physical and chemical properties of Acid Yellow 199.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553251#physical-and-chemical-properties-of-acid-
yellow-199]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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